Cas no 115655-86-2 (actinoplanone A)

actinoplanone A structure
actinoplanone A structure
Product name:actinoplanone A
CAS No:115655-86-2
MF:C28H25ClN2O10
MW:584.959517223659
CID:225616

actinoplanone A Chemical and Physical Properties

Names and Identifiers

    • 1H-Xantheno[4',3',2':4,5][1,3]benzodioxino[7,6-g]isoquinoline-14,17(2H,9H)-dione,13-amino-11-chloro-3,4,8a,13-tetrahydro-3,15,16-trihydroxy-1,4-dimethoxy-12-methyl-,(1S,3R,4S,8aR)- (9CI)
    • 1H-Xantheno[4',3',2':4,5][1,3]benzodioxino[7,6-g]isoquinoline-14,17(2H,9H)-dione,13-amino-11-c...
    • 1H-Xantheno[4',3',2':4,5][1,3]benzodioxino[7,6-g]isoquinoline-14,17(2H,9H)-dione,13-amino-11-chloro-3,4,8a,13-tetrahydro-3,15
    • actinoplanone A
    • (1S-(1alpha,3alpha,4beta,8aalpha))-13-Amino-11-chloro-3,4,8a,13-tetrahydro-3,15,16-trihydroxy-1,4-dimethoxy-12-methyl-1H-xantheno(4',3',2':4,5)(1,3)benzodioxino(7,6-g)isoquinoline-14,17(2H,9H)-dione
    • 13-Amino-11-chloro-3,4,8a,13-tetrahydro-3,15,16-trihydroxy-1,4-dimethoxy-12-methyl-1H-xantheno(4',3',2':4,5)(1,3)benzodioxino(7,6-g)isoquinoline-14,17(2H,9H)-dione (1S-(1alpha,3alpha,4beta,8aalpha))-
    • 1H-Xantheno[4',3',2':4,5][1,3]benzodioxino[7,6-g]isoquinoline-14,17(2H,9H)-dione, 13-amino-11-chloro-3,4,8a,13-tetrahydro-3,15,16-trihydroxy-1,4-dimethoxy-12-methyl-, (1S,3R,4S,8aR)- (9CI)
    • Actonoplanone A
    • Actonoplanone
    • R 304G
    • Inchi: 1S/C28H25ClN2O10/c1-8-20(29)10-4-9-5-13-16-18(14(9)21(33)15(10)28(36)31(8)30)23(35)19-22(34)17-12(37-2)6-11(32)24(38-3)26(17)41-27(19)25(16)40-7-39-13/h4,11-13,24,32-33,35H,5-7,30H2,1-3H3/t11-,12+,13-,24+/m1/s1
    • InChI Key: RMBAWLJPGJDEJW-JQCMZGFUSA-N
    • SMILES: C1(=O)C2=C(C=C3C[C@@]4([H])OCOC5C6OC7=C(C(=O)C=6C(O)=C(C3=C2O)C=54)[C@@H](OC)C[C@@H](O)[C@@H]7OC)C(Cl)=C(C)N1N

Computed Properties

  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 41
  • XLogP3: -0.572

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